Cas no 2680747-53-7 (tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate
• CAS No: 2680747-53-7
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 6214478
• PubChem ID: 165942212
• Update Time: 2025-07-25

tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285175
• tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate
• 2680747-53-7

• Inchi： 1S/C14H19N3O3/c1-14(2,3)20-13(19)17-12-15-8-9-10(16-12)6-4-5-7-11(9)18/h8H,4-7H2,1-3H3,(H,15,16,17,19)
• InChI Key： JEULAIKYCJEXFR-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C2C(CCCCC2=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.14264148g/mol
• Monoisotopic Mass: 277.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate (CAS No. 2680747-53-7)

The compound tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate (CAS No. 2680747-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclohepta[d]pyrimidine core and a tert-butyl carbamate moiety, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating biological pathways, which aligns with the growing demand for novel therapeutic agents in precision medicine.

In recent years, the search for innovative heterocyclic compounds like tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate has surged due to its relevance in addressing unmet medical needs. The compound’s CAS No. 2680747-53-7 is frequently queried in scientific databases, reflecting its importance in academic and industrial settings. Its synthesis and characterization are often discussed in the context of green chemistry and sustainable synthesis, as researchers aim to reduce environmental impact while maintaining high yields and purity.

The structural complexity of tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate also positions it as a candidate for studying molecular interactions and structure-activity relationships (SAR). These studies are critical for optimizing drug candidates, especially in oncology and neurology, where small-molecule inhibitors are in high demand. The compound’s pyrimidine scaffold is a common motif in FDA-approved drugs, further highlighting its potential.

Another area of interest is the compound’s role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage bifunctional molecules to degrade target proteins, and tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate could serve as a key building block in designing such molecules. This aligns with the broader trend of targeted protein degradation, which has become a hot topic in biopharma circles.

From a synthetic chemistry perspective, the compound’s tert-butyl carbamate group offers stability and versatility, making it amenable to further functionalization. This property is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid iteration of molecular designs is essential. Researchers often explore its reactivity under mild conditions to preserve the integrity of the cyclohepta[d]pyrimidine core.

In the context of intellectual property, tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate has been referenced in several patents, underscoring its commercial potential. Companies are actively investigating its derivatives for proprietary drug formulations, particularly in niche therapeutic areas. This has led to increased scrutiny of its CAS No. 2680747-53-7 in patent databases and regulatory filings.

Lastly, the compound’s physicochemical properties, such as solubility and lipophilicity, are frequently analyzed to predict its bioavailability and pharmacokinetic profile. These parameters are crucial for advancing molecules from the lab to clinical trials. As the pharmaceutical industry shifts toward data-driven drug design, compounds like tert-butyl N-{5-oxo-5H,6H,7H,8H,9H-cyclohepta[d]pyrimidin-2-yl}carbamate are at the forefront of innovation.